3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one
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Description
3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one is an organic compound characterized by the presence of amino, trichloro, and nitrophenyl functional groups
Properties
Molecular Formula |
C10H9Cl3N2O3 |
|---|---|
Molecular Weight |
311.5 g/mol |
IUPAC Name |
3-amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one |
InChI |
InChI=1S/C10H9Cl3N2O3/c11-10(12,13)9(14)5-8(16)6-1-3-7(4-2-6)15(17)18/h1-4,9H,5,14H2 |
InChI Key |
CTBPJQRKQDPECC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CC(C(Cl)(Cl)Cl)N)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one typically involves the reaction of 4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one with an appropriate amine source under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the addition of a base like sodium hydroxide to facilitate the reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the starting materials to the desired product.
Industrial Production Methods
In an industrial setting, the production of 3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are essential to achieve high yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one undergoes various types of chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.
Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.
Substitution: The trichloro group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as hydrogen gas with palladium on carbon or sodium borohydride are commonly used.
Substitution: Nucleophilic substitution reactions often require the presence of a base like sodium hydroxide or potassium carbonate.
Major Products Formed
Oxidation: Formation of nitroso or nitro derivatives.
Reduction: Formation of amino derivatives.
Substitution: Formation of substituted derivatives with various nucleophiles.
Scientific Research Applications
3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one has several applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to specific sites on these targets, leading to changes in their activity or function. The pathways involved in these interactions can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
4,4,4-Trichloro-3-(methylamino)-1-(4-nitrophenyl)-1-butanone: Similar in structure but with a methylamino group instead of an amino group.
D-(-)-threo-2-Amino-1-(4-nitrophenyl)-1,3-propanediol: Contains a similar nitrophenyl group but differs in the overall structure and functional groups.
Uniqueness
3-Amino-4,4,4-trichloro-1-(4-nitrophenyl)butan-1-one is unique due to the combination of its functional groups, which confer specific chemical reactivity and potential applications that may not be shared by similar compounds. Its trichloro and nitrophenyl groups, in particular, contribute to its distinct chemical behavior and versatility in various reactions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
